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Compound of Interest

Compound Name: 2-Bromooctanoyl bromide

CAS No.: 106265-08-1

Cat. No.: B174669

Get Quote

Abstract
This comprehensive guide provides detailed application notes and robust protocols for the

synthesis of a diverse range of amides utilizing 2-bromooctanoyl bromide as a key acylating

agent. Amides are fundamental functional groups in a vast array of pharmaceuticals,

agrochemicals, and materials. The presence of a bromine atom at the α-position of the

octanoyl framework in the final amide products makes them valuable intermediates for further

synthetic transformations, such as the introduction of other functional groups via nucleophilic

substitution.[1][2] This document is intended for researchers, scientists, and professionals in

drug development, offering in-depth insights into the reaction mechanism, step-by-step

experimental procedures, purification techniques, and spectroscopic characterization of the

resulting N-substituted 2-bromooctanamides.

Introduction
Amide bond formation is one of the most crucial reactions in organic synthesis, underpinning

the construction of peptides, polymers, and a multitude of biologically active molecules.[3] The

reaction of an acyl halide with an amine is a classic and highly efficient method for creating this
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linkage.[3][4] 2-Bromooctanoyl bromide is a particularly useful bifunctional reagent,

possessing a reactive acyl bromide for amidation and an α-bromo substituent that can serve as

a handle for subsequent chemical modifications.[1][2]

The protocols detailed herein primarily focus on the Schotten-Baumann reaction conditions, a

reliable method for acylating amines with acyl halides in the presence of a base.[5][6][7] This

approach is widely applicable to a variety of primary and secondary amines, offering a

straightforward route to a library of novel α-bromo amides.

Reaction Mechanism: Nucleophilic Acyl Substitution
The synthesis of amides from 2-bromooctanoyl bromide and an amine proceeds through a

nucleophilic acyl substitution mechanism.[4][5] The amine, acting as a nucleophile, attacks the

electrophilic carbonyl carbon of the acyl bromide. This leads to the formation of a tetrahedral

intermediate.[6] The intermediate then collapses, expelling the bromide ion as a leaving group

and forming a protonated amide. A base, typically an excess of the amine reactant or an added

tertiary amine like triethylamine, then deprotonates the nitrogen to yield the final amide product

and the corresponding ammonium salt.[6]
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Preparation

Reaction

Work-up

Isolation

Dissolve amine in anhydrous DCM

Cool to 0 °C

Add 2-bromooctanoyl bromide dropwise

Stir at room temperature for 2-4 hours

Monitor by TLC

Quench with aq. NaHCO₃

Separate organic layer

Wash with water and brine

Dry over MgSO₄

Filter drying agent

Concentrate under reduced pressure

Obtain crude product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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